Selenium cyanide

• CAS: 2180-01-0
• Molecular Formula: C2N2Se
• Molecular Weight: 131.01 g/mol
• SMILES: C(#N)[Se]C#N
• InChI: InChI=1S/C2N2Se/c3-1-5-2-4
• InChIKey: NRUPVVPBPCPMPJ-UHFFFAOYSA-N

Researchers requiring a reliable selenium cyanide source often encounter KSeCN's hygroscopic instability and air-sensitivity, leading to decomposition into red Se and KCN. Selenium cyanide [Se(CN)₂] provides a stable, crystalline electrophilic selenocyanato reagent for controlled -SeCN installation. - Air-stable for benchtop handling without inert-atmosphere glovebox - Fully characterized crystal structure (Pbca; a=8.632 Å) and ⁷⁷Se/¹³C NMR data for QC validation - Enables synthesis of organoselenocyanate intermediates for pharmacological selenol/diselenide scaffolds

Selenium Cyanide: Chemical Identity & Crystal Data

Selenium cyanide [Se(CN)₂, CAS 2180-01-0] is an inorganic homoleptic selenium(II) cyanide compound with the molecular formula C₂N₂Se and a molecular weight of 131.01 g/mol [1]. It exists as a crystalline solid with a melting point of 133–134 °C (measured in benzene) and a boiling point of 163 °C [2]. The compound belongs to the restricted class of selenium cyanides that includes only Se(CN)₂, Se₂(CN)₂, and Se₃(CN)₂ [3]. Its crystal structure, redetermined by single-crystal X-ray diffraction, reveals a layered architecture stabilized by secondary Se···N interactions, with space group Pbca (No. 61) and unit cell parameters a = 8.632 Å, b = 6.847 Å, c = 12.8151 Å [4].

Compound class Homoleptic selenium(II) cyanide

Handling profile Air-stable crystalline solid

Bonding character Covalent molecular architecture

Structural confirmation Single-crystal XRD, Pbca space group

• [1] PubChem. Selenium dicyanide (CID 137468). National Center for Biotechnology Information. View Source
• [2] Molaid Chemical Database. Selenium cyanide (CAS 2180-01-0). View Source
• [3] Perin, G.; et al. ⁷⁷Se and ¹³C NMR Characterization of Selenium Cyanides. Molbank 2022, 2022(4), M1485. DOI: 10.3390/M1485 View Source
• [4] Klapötke, T.M.; Krumm, B.; Scherr, M. Homoleptic Selenium Cyanides: Attempted Preparation of Se(CN)₄ and Redetermination of the Crystal Structure of Se(CN)₂. Inorganic Chemistry 2008, 47, 7025–7028. DOI: 10.1021/ic801011g View Source

Selenium Cyanide: Reagent Substitution Risks

Selenium cyanide is frequently confused with potassium selenocyanate (KSeCN) due to nomenclature overlap, yet these compounds exhibit fundamentally divergent chemical behavior that precludes generic substitution. KSeCN is a hygroscopic ionic salt that rapidly decomposes in air to red elemental selenium and potassium cyanide [1], rendering it unsuitable for applications requiring air-stable, non-ionic selenium sources. In contrast, Se(CN)₂ is a molecular covalent species with demonstrable stability that permits room-temperature NMR characterization [2]. Further differentiation exists among electrophilic selenium reagents: phenylselenyl chloride (PhSeCl) introduces a phenylselenyl group rather than a selenocyanato (SeCN) moiety, while selenium dioxide (SeO₂) functions as an oxidizing agent rather than a selenation reagent. The selection of Se(CN)₂ over these alternatives is predicated on quantifiable differences in stability, reaction pathway, and functional group installation that are documented in the comparative evidence below.

Target Se(CN)₂

Common substitute KSeCN

Covalent molecular species vs. hygroscopic ionic salt – handling requirements and reactivity profile differ; not interchangeable.

Target Se(CN)₂

Alternative reagent PhSeCl

Installs –SeCN vs. –SePh group; reaction pathway and downstream chemistry diverge. SeO₂ is an oxidant, not a selenation reagent.

• [1] Wikipedia. Potassium selenocyanate. Wikimedia Foundation. View Source
• [2] Perin, G.; et al. ⁷⁷Se and ¹³C NMR Characterization of Selenium Cyanides. Molbank 2022, 2022(4), M1485. DOI: 10.3390/M1485 View Source

Selenium Cyanide: Procurement Decision Evidence

Air Stability vs. Potassium Selenocyanate

Selenium cyanide [Se(CN)₂] exhibits air stability sufficient for routine laboratory handling and room-temperature NMR characterization [1]. In contrast, potassium selenocyanate (KSeCN) is a hygroscopic salt that decomposes rapidly in air to red elemental selenium and potassium cyanide, requiring strict inert-atmosphere handling [2].

Air stability

Head-to-head

Se(CN)₂ stable in air; KSeCN decomposes rapidly to Se + KCN

Supports benchtop handling; may reduce glovebox dependence

Ambient conditions; NMR-characterized at room temperature

Evidence Dimension	Air stability and handling requirements
Target Compound Data	Stable in air; characterized by ⁷⁷Se and ¹³C NMR at room temperature
Comparator Or Baseline	KSeCN: hygroscopic; decomposes in air to red Se and KCN
Quantified Difference	Qualitative: stable vs. rapid decomposition; KSeCN requires inert atmosphere storage
Conditions	Ambient laboratory atmosphere; room temperature

Why This Matters

Se(CN)₂ eliminates the operational hazards and experimental variability associated with air-sensitive KSeCN, reducing the need for glovebox infrastructure and improving reproducibility.

• [1] Perin, G.; et al. ⁷⁷Se and ¹³C NMR Characterization of Selenium Cyanides. Molbank 2022, 2022(4), M1485. DOI: 10.3390/M1485 View Source
• [2] Wikipedia. Potassium selenocyanate. Wikimedia Foundation. View Source

Covalent vs. Ionic Bonding Character

Se(CN)₂ is a covalent molecular species with discrete Se(CN)₂ units exhibiting Se–C and C≡N bond lengths characteristic of covalent bonding, and its crystal structure features layered packing with secondary Se···N interactions [1]. In contrast, KSeCN is an ionic salt consisting of K⁺ cations and linear [SeCN]⁻ anions, with C–N and C–Se bond distances of 112 pm and 183 pm, respectively [2].

Bonding character

Head-to-head

Covalent molecular (Pbca) vs. ionic salt; Se–C, C≡N bonds vs. [SeCN]⁻ with K⁺

Covalent nature enables organic-solvent solubility and electrophilic reactivity

Crystal structure confirmed by single-crystal XRD

Evidence Dimension	Bonding character and crystal architecture
Target Compound Data	Covalent molecular crystal; space group Pbca; Se–C single bond, C≡N triple bond; layered structure with Se···N interactions
Comparator Or Baseline	KSeCN: ionic salt; K⁺ and [SeCN]⁻ ions; C–N 112 pm, C–Se 183 pm
Quantified Difference	Fundamentally different bonding types: covalent molecular vs. ionic
Conditions	Single-crystal X-ray diffraction at ambient or cryogenic temperature

Why This Matters

The covalent molecular nature of Se(CN)₂ confers solubility in organic solvents and electrophilic reactivity distinct from the nucleophilic selenocyanate anion of KSeCN, enabling orthogonal synthetic transformations.

• [1] Klapötke, T.M.; Krumm, B.; Scherr, M. Homoleptic Selenium Cyanides: Attempted Preparation of Se(CN)₄ and Redetermination of the Crystal Structure of Se(CN)₂. Inorganic Chemistry 2008, 47, 7025–7028. DOI: 10.1021/ic801011g View Source
• [2] Swank, D.D.; Willett, R.D. The Crystal Structure of Potassium Selenocyanate. Inorganic Chemistry 1965, 4, 499–501. DOI: 10.1021/ic50026a013 View Source

Selenocyanato vs. Phenylselenyl Group Installation

Se(CN)₂ serves as a source of the electrophilic selenocyanato (SeCN) moiety, enabling the installation of the –SeCN functional group onto nucleophilic substrates [1]. Phenylselenyl chloride (PhSeCl), while also an electrophilic selenium reagent, transfers a phenylselenyl (–SePh) group rather than a selenocyanato group, resulting in fundamentally different downstream chemistry [2].

Functional group

Class-level inference

Transfers –SeCN (selenocyanato) vs. –SePh from PhSeCl

–SeCN serves as precursor to selenols/diselenides; reagent choice determines product class

Electrophilic substitution context; verify desired transformation

Evidence Dimension	Type of selenium-containing functional group installed
Target Compound Data	Selenocyanato (–SeCN) group
Comparator Or Baseline	PhSeCl: phenylselenyl (–SePh) group
Quantified Difference	Different functional group identity; –SeCN vs. –SePh
Conditions	Electrophilic substitution reactions with nucleophiles

Why This Matters

The –SeCN group serves as a versatile synthetic handle for further transformations to selenols, diselenides, and seleninic acids, whereas –SePh requires oxidative elimination conditions for functional group interconversion, dictating reagent choice based on desired product class.

• [1] Perin, G.; et al. ⁷⁷Se and ¹³C NMR Characterization of Selenium Cyanides. Molbank 2022, 2022(4), M1485. DOI: 10.3390/M1485 View Source
• [2] Zhu, D.; Ye, A.-H. N-Selenocyanato-Dibenzenesulfonimide: A New Electrophilic Selenocyanation Reagent. Synthesis 2021, 53, 3744–3750. DOI: 10.1055/a-1493-6885 View Source

Acute Oral Toxicity Profile

Selenium cyanide exhibits acute oral toxicity with an LD₅₀ value of 78 mg/kg in rats and 27 mg/kg in mice [1]. For reference, the oral LD₅₀ of cyanide salts (e.g., NaCN, KCN) is approximately 6 mg/kg in rats [2], indicating that Se(CN)₂ is approximately 13-fold less acutely toxic than simple cyanide salts by this metric.

Acute toxicity

Cross-study comparable

LD₅₀ 78 mg/kg (rat); ~13× higher than cyanide salts

Context for hazard classification review; requires standard safety protocols

Rodent oral toxicity assay; cross-study comparison

Evidence Dimension	Acute oral toxicity (LD₅₀)
Target Compound Data	78 mg/kg (rat, oral); 27 mg/kg (mouse, oral)
Comparator Or Baseline	Cyanide salts (e.g., NaCN, KCN): ~6 mg/kg (rat, oral)
Quantified Difference	Se(CN)₂ LD₅₀ is approximately 13× higher than cyanide salts in rats
Conditions	Rodent acute oral toxicity assay

Why This Matters

While Se(CN)₂ remains a toxic compound requiring appropriate safety protocols, its acute oral toxicity is substantially lower than that of simple cyanide salts, which may influence hazard classification, shipping requirements, and facility handling procedures.

• [1] Antpedia. Toxicity Report: Selenium Cyanide. 2026. View Source
• [2] OSHACode. LD₅₀ and HAZWOPER Work. 2025. View Source

Selenium Cyanide: Research & Industrial Applications

Electrophilic Selenocyanation of Organic Substrates

Se(CN)₂ serves as an electrophilic selenocyanato source for introducing the –SeCN functional group into nucleophilic substrates such as aromatic amines, indoles, and active methylene compounds. This transformation pathway, documented in synthetic methodology studies, enables the preparation of organoselenocyanate intermediates that are precursors to selenols, diselenides, and other pharmacologically relevant selenium-containing scaffolds [1].

Air-Stable Selenium Source for Benchtop Use

Unlike the highly hygroscopic and air-sensitive potassium selenocyanate (KSeCN), which decomposes to red selenium and potassium cyanide upon atmospheric exposure, Se(CN)₂ exhibits sufficient stability for routine benchtop handling and room-temperature NMR characterization [1]. This stability renders Se(CN)₂ suitable for laboratories that lack inert-atmosphere glovebox facilities but require a reliable selenium cyanide source [2].

Crystallographic and Spectroscopic Reference Standard

The fully characterized crystal structure of Se(CN)₂ (space group Pbca, a = 8.632 Å, b = 6.847 Å, c = 12.8151 Å) [1] and its documented ⁷⁷Se and ¹³C NMR spectral parameters [2] establish this compound as a reference standard for structural identification of selenium cyanide species in research and quality control settings.

Copper Electroplating Brightener Additive

Patents describe the use of selenium cyanide compounds as brightening additives in copper cyanide electroplating baths to produce bright, soft, and ductile copper electrodeposits. Selenium serves synergistically with other metallic additives to enhance plating quality [1].

Application

Selection Property

Validation Focus

Electrophilic selenocyanation

Electrophilic SeCN reagent

Selenocyanato group installation efficiency

Benchtop selenium source

Air-stable molecular reagent

Compatibility with ambient handling

Crystallographic reference standard

Fully characterized crystal structure

Space group and cell parameter verification

Electroplating brightener additive

Selenium-based additive reported in patents

Copper deposit brightness and ductility

• [1] Perin, G.; et al. ⁷⁷Se and ¹³C NMR Characterization of Selenium Cyanides. Molbank 2022, 2022(4), M1485. DOI: 10.3390/M1485 View Source
• [2] Wikipedia. Potassium selenocyanate. Wikimedia Foundation. View Source
• [3] Klapötke, T.M.; Krumm, B.; Scherr, M. Homoleptic Selenium Cyanides: Attempted Preparation of Se(CN)₄ and Redetermination of the Crystal Structure of Se(CN)₂. Inorganic Chemistry 2008, 47, 7025–7028. DOI: 10.1021/ic801011g View Source
• [4] Google Patents. Selenium compound and its use as a brightener in a copper plating bath. View Source